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Compound of Interest

Compound Name: (4-Amino-3-iodophenyl)methanol
Cat. No.: B8785511
Get Quote

Executive Summary & Hazard Characterization

(4-Amino-3-iodophenyl)methanol (CAS 161623-28-3) is a halogenated aniline derivative
commonly used as an intermediate in cross-coupling reactions (e.g., Suzuki-Miyaura). Its
disposal requires strict adherence to halogenated organic waste protocols.

The Scientist's Perspective: The presence of the C—I (Carbon-lodine) bond and the primary
amine dictates our disposal strategy.

 lodine Lability: The C—I bond is the weakest among halo-organics. Improper incineration
temperatures or mixing with strong oxidizers can release elemental iodine (

) gas, which is corrosive and toxic.

 Aniline Oxidation: The amino group makes this compound susceptible to exothermic
oxidation. Never dispose of this in "Oxidizing" waste streams (e.g., with nitric acid or
peroxides).

Physicochemical & Hazard Profile
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Parameter Data / Classification Operational Implication

Dust control required during

Physical State Solid (Powder)
transfer.
B Soluble in DMSO, MeOH, Dispose in halogenated
Solubility o
DCM solvent streams if dissolved.
Store waste in amber
Reactivity Light Sensitive; Air Sensitive containers; minimize

headspace.

PPE: Nitrile gloves (double-
) Acute Tox.[1][2][3]
Primary Hazards ) gloved), Lab coat, Safety
(Oral/Dermal); Irritant
glasses.

DO NOT mix with non-
Waste Class Halogenated Organic halogenated solvents

(increases incineration cost).

Pre-Disposal Segregation Strategy

Effective disposal starts at the bench. You must segregate this compound from incompatible
streams to prevent "lab pack” rejection or reaction in the drum.

Critical Incompatibilities

o Strong Oxidizers: Nitric acid, Peroxides, Permanganates. (Risk: Fire/Explosion/Formation of
azo-tars).

¢ Strong Acids: While amines form salts with acids, adding this to a highly acidic waste stream
can generate heat. Keep in neutral organic streams.

¢ Non-Halogenated Solvents: Mixing halogenated waste with non-halogenated waste
contaminates the entire volume, forcing the facility to treat the whole container as
halogenated (significantly more expensive).

Step-by-Step Disposal Protocol
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Scenario A: Solid Waste (Pure Compound or
Contaminated Solids)

Applicability: Expired reagent, contaminated weighing boats, solid spill cleanup materials.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or an amber
glass jar.

e Bagging: Place the solid waste inside a clear polyethylene bag first (double containment),
then place it into the jar.

e Labeling:
o Label as "Hazardous Waste - Solid, Toxic."

o Explicitly write: "Contains lodinated Organics." (This alerts the incineration facility to
monitor iodine scrubbing).

Storage: Store in a cool, dark satellite accumulation area until pickup.

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquor)

Applicability: Filtrates from recrystallization, reaction solvents (DCM, DMSO, Methanol).

» Stream Identification: This MUST go into the Halogenated Solvent carboy (Red tag in many
labs).

e pH Check: Ensure the waste stream is not strongly acidic (pH < 2). If acidic, neutralize with
dilute Sodium Bicarbonate (

) before adding to the organic drum to prevent degradation of the iodine bond.

e Transfer:
o Use a funnel with a grounding wire if the solvent base is flammable (e.g., Methanol).

o Avoid splashing; the compound is a skin sensitizer.
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e Log Entry: Record the volume and approximate concentration on the waste tag.

Decision Logic & Workflow

The following diagram illustrates the deci
iodophenyl)methanol.

sion matrix for disposing of (4-Amino-3-

Waste Generation:
(4-Amino-3-iodophenyl)methanol

Physical State?

Solid Solution
Solid Waste Liquid Waste
(Powder, Wipes, PPE) (Solvent mixtures)

CRITICAL CHECK:
Isolate from Oxidizers

Double Bag (Poly)
Place in HDPE/Amber

Select Stream:
Jar HALOGENATED ORGANIC

Labeling:

Toxic', 'Halogenated',
'lodine Compounds'

Transfer to EHS/Disposal Facility
(High Temp Incineration)
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Click to download full resolution via product page

Figure 1: Operational decision tree for the segregation and packaging of iodinated aniline
waste.

Emergency Contingencies: Spills & Exposure[4]

Scientist's Note: The high iodine content means this compound can stain surfaces
yellow/brown upon oxidation. Immediate cleanup prevents permanent staining and persistent
contamination.

Spill Cleanup Procedure

e Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double layer recommended),
safety goggles, and a P95/N95 respirator if dust is present.

e Containment:

o Solid: Cover with wet paper towels (to prevent dust) or use a HEPA vacuum designated for
hazardous chemicals.

o Liquid: Dike the spill with universal absorbent pads or vermiculite.
» Decontamination:
o Wipe the surface with a mild soap solution.

o If staining occurs: Use a 5% Sodium Thiosulfate solution. This reduces any oxidized iodine

(

, brown) back to iodide (

, colorless/water-soluble), allowing it to be wiped away easily.

» Disposal of Cleanup Material: Treat all used absorbents and gloves as Solid Hazardous
Waste (Scenario A above).

Regulatory & Compliance (US/EU Context)
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e US EPA (RCRA): This compound is not explicitly P- or U-listed. However, it is a
Characteristic Waste if in a flammable solvent (D001). It must be treated as Halogenated
Organic Waste under "Lab Pack" guidelines.

o EU Waste Framework Directive: Classify under EWC code 07 01 03 (organic halogenated
solvents, washing liquids and mother liquors) or 16 05 06 (laboratory chemicals consisting of
or containing hazardous substances).

 Incineration Requirement: Facilities must incinerate this waste at temperatures
with specific scrubbing for acid gases (HI/12) to comply with emission standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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